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  4. 4-Amino-12,14-dimethyl-8-oxo-6-phenyl-3-oxa-17-thia-9,15-diazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(10),2(7),4,11(16),12,14-hexaene-5-carbonitrile
4-Amino-12,14-dimethyl-8-oxo-6-phenyl-3-oxa-17-thia-9,15-diazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(10),2(7),4,11(16),12,14-hexaene-5-carbonitrile 4-Amino-12,14-dimethyl-8-oxo-6-phenyl-3-oxa-17-thia-9,15-diazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(10),2(7),4,11(16),12,14-hexaene-5-carbonitrile
Brand Name: Vulcanchem
CAS No.: 445222-21-9
VCID: VC0433192
InChI: InChI=1S/C22H16N4O2S/c1-10-8-11(2)25-22-14(10)17-19(29-22)18-16(21(27)26-17)15(12-6-4-3-5-7-12)13(9-23)20(24)28-18/h3-8,15H,24H2,1-2H3,(H,26,27)
SMILES: CC1=CC(=NC2=C1C3=C(S2)C4=C(C(C(=C(O4)N)C#N)C5=CC=CC=C5)C(=O)N3)C
Molecular Formula: C22H16N4O2S
Molecular Weight: 400.5g/mol

4-Amino-12,14-dimethyl-8-oxo-6-phenyl-3-oxa-17-thia-9,15-diazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(10),2(7),4,11(16),12,14-hexaene-5-carbonitrile

CAS No.: 445222-21-9

Main Products

VCID: VC0433192

Molecular Formula: C22H16N4O2S

Molecular Weight: 400.5g/mol

4-Amino-12,14-dimethyl-8-oxo-6-phenyl-3-oxa-17-thia-9,15-diazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(10),2(7),4,11(16),12,14-hexaene-5-carbonitrile - 445222-21-9

CAS No. 445222-21-9
Product Name 4-Amino-12,14-dimethyl-8-oxo-6-phenyl-3-oxa-17-thia-9,15-diazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(10),2(7),4,11(16),12,14-hexaene-5-carbonitrile
Molecular Formula C22H16N4O2S
Molecular Weight 400.5g/mol
IUPAC Name 4-amino-12,14-dimethyl-8-oxo-6-phenyl-3-oxa-17-thia-9,15-diazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(10),2(7),4,11(16),12,14-hexaene-5-carbonitrile
Standard InChI InChI=1S/C22H16N4O2S/c1-10-8-11(2)25-22-14(10)17-19(29-22)18-16(21(27)26-17)15(12-6-4-3-5-7-12)13(9-23)20(24)28-18/h3-8,15H,24H2,1-2H3,(H,26,27)
Standard InChIKey KSIBTEOREJTFQZ-UHFFFAOYSA-N
SMILES CC1=CC(=NC2=C1C3=C(S2)C4=C(C(C(=C(O4)N)C#N)C5=CC=CC=C5)C(=O)N3)C
Canonical SMILES CC1=CC(=NC2=C1C3=C(S2)C4=C(C(C(=C(O4)N)C#N)C5=CC=CC=C5)C(=O)N3)C
PubChem Compound 4593088
Last Modified Nov 11 2021
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